Cas no 2025971-40-6 (1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2025971-40-6
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 5961405
• PubChem ID: 165932528
• Update Time: 2025-05-20

1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6405875
• 1-(trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 2025971-40-6
• 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)7(15)12-3-1-5(2-4-12)6(13)14/h1H,2-4H2,(H,13,14)
• InChI Key： VNTGGAHHLCUJEX-UHFFFAOYSA-N
• SMILES： FC(C(N1CC=C(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid

1-(Trifluoroacetyl)-1,2,3,6-Tetrahydropyridine-4-Carboxylic Acid: A Comprehensive Overview

1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid, with the CAS number 2025971-40-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse biological activities and applications in drug design. The structure of this molecule is characterized by a six-membered ring system with a trifluoroacetyl group and a carboxylic acid moiety, making it a unique derivative with potential therapeutic implications.

The synthesis of 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid involves a series of well-established organic reactions. The core tetrahydropyridine ring can be synthesized through the Paal-Knorr pyrrole synthesis or other cyclization methods. The introduction of the trifluoroacetyl group is typically achieved via acylation reactions using trifluoroacetic anhydride or similar reagents. The carboxylic acid functionality can be introduced through various methods, including hydrolysis of esters or direct oxidation of alcohols. These synthetic routes highlight the versatility of this compound in terms of chemical modification and functionalization.

Recent studies have focused on the biological activity of 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid. Researchers have explored its potential as a modulator of ion channels and enzymes, which are critical targets in the development of new drugs for cardiovascular diseases and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against voltage-gated sodium channels, making it a promising candidate for antiarrhythmic drug development.

In addition to its pharmacological applications, 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid has also been investigated for its role in chemical biology and materials science. Its unique electronic properties and structural features make it an attractive candidate for use in supramolecular chemistry and nanotechnology applications. For example, researchers have utilized this compound as a building block for self-assembled monolayers and stimuli-responsive materials.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly evaluated, making it suitable for use in both laboratory settings and industrial applications.

In conclusion, 1-(Trifluoroacetyl)-1,2,3,6-tetrahydropyridine-4-carboxylic acid, with CAS number 2025971-40-6, is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure and biological activity make it an important tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in the development of novel therapeutic agents and advanced materials.